Cas no 19430-55-8 (2-Propen-1-one, 1-(2-furanyl)-3-(4-methoxyphenyl)-)

• Product Name: 2-Propen-1-one, 1-(2-furanyl)-3-(4-methoxyphenyl)-
• CAS No: 19430-55-8
• MF: C₁₄H₁₂O₃
• MW: 228.243284225464
• MDL: MFCD00020932
• CID: 1386740
• PubChem ID: 5924870
• Update Time: 2025-06-08

2-Propen-1-one, 1-(2-furanyl)-3-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(2-furanyl)-3-(4-methoxyphenyl)-
• 1-(furan-2-yl)-3-(4-methoxyphenyl)prop-2-en-1-one
• AKOS001630318
• MFCD00020932
• CS-0357944
• SR-01000443127-1
• SR-01000443127
• SCHEMBL1820821
• (E)-1-(furan-2-yl)-3-(4-methoxyphenyl)prop-2-en-1-one
• CHEMBL2299162
• 137444-58-7
• 19430-55-8
• (2E)-1-(furan-2-yl)-3-(4-methoxyphenyl)prop-2-en-1-one
• (2E)-1-(2-furyl)-3-(4-methoxyphenyl)-2-propen-1-one
• STK864755

• MDL： MFCD00020932
• Inchi： 1S/C14H12O3/c1-16-12-7-4-11(5-8-12)6-9-13(15)14-3-2-10-17-14/h2-10H,1H3/b9-6+
• InChI Key： QZZMZWWBSNSOIY-RMKNXTFCSA-N
• SMILES： O1C=CC=C1C(/C=C/C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 228.07866
• Monoisotopic Mass: 228.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• PSA: 39.44
• LogP: 3.18430

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on 2-Propen-1-one, 1-(2-furanyl)-3-(4-methoxyphenyl)-

Chemical Profile of 2-Propen-1-one, 1-(2-furanyl)-3-(4-methoxyphenyl) and Its Significance in Modern Research

2-Propen-1-one, 1-(2-furanyl)-3-(4-methoxyphenyl), identified by its CAS number 19430-55-8, is a compound of considerable interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic ketone exhibits a unique structural framework that combines a propenone moiety with furfuryl and methoxyphenyl substituents, making it a versatile scaffold for medicinal chemistry applications. The compound’s molecular architecture suggests potential interactions with biological targets, which has prompted extensive investigation in recent years.

The propenone core (also known as acrylic ketone) in 2-Propen-1-one, 1-(2-furanyl)-3-(4-methoxyphenyl) is known for its reactivity in various organic transformations, including Michael additions, aldol reactions, and enamine formations. These chemical properties have been exploited in the synthesis of complex molecules, particularly in the development of novel therapeutic agents. The presence of the furfuryl group at the C1 position introduces an oxygen-rich heterocycle, which can enhance solubility and metabolic stability while providing a site for further functionalization. Additionally, the 4-methoxyphenyl substituent at C3 adds electronic and steric influences that modulate the compound’s pharmacokinetic profile.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-Propen-1-one, 1-(2-furanyl)-3-(4-methoxyphenyl) due to its structural similarity to known bioactive compounds. Studies have demonstrated its utility as a precursor in the synthesis of derivatives with anti-inflammatory, antimicrobial, and anticancer properties. For instance, modifications of the furfuryl ring have been investigated for their ability to disrupt protein-protein interactions relevant to neurodegenerative diseases. Similarly, derivatives with optimized methoxyphenyl substitution patterns have shown promise in inhibiting kinases involved in cancer progression.

The CAS number 19430-55-8 provides a unique identifier for this compound, facilitating its documentation in scientific literature and regulatory databases. Researchers leveraging this molecule often focus on its role as an intermediate in multi-step syntheses aimed at discovering new drug candidates. The combination of aromatic and heterocyclic components in 2-Propen-1-one, 1-(2-furanyl)-3-(4-methoxyphenyl) makes it an attractive candidate for structure-based drug design. Computational modeling studies have suggested that such compounds can interact with biological targets through both hydrophobic and hydrogen bonding interactions, offering a rationale for their continued exploration.

Advances in synthetic methodologies have enabled more efficient access to 2-Propen-1-one, 1-(2-furanyl)-3-(4-methoxyphenyl) and its analogs. Transition-metal-catalyzed cross-coupling reactions, particularly palladium-mediated processes, have been instrumental in constructing the desired carbon-carbon bonds between the propenone core and the furfuryl or methoxyphenyl groups. These techniques not only improve yield but also allow for greater functional diversity, enabling chemists to fine-tune physicochemical properties such as lipophilicity and polar surface area.

The compound’s relevance extends beyond academic research; it has been incorporated into several high-throughput screening campaigns aimed at identifying novel bioactive molecules. Its structural features make it amenable to library design efforts focused on neurological disorders or metabolic diseases. Preliminary data suggest that derivatives of 2-Propen-1-one, 1-(2-furanyl)-3-(4-methoxyphenyl) may modulate enzyme activity or receptor binding affinity through subtle changes in substituent electronic effects or spatial orientation.

Future directions in the study of this molecule may involve exploring its role in drug delivery systems or nanotechnology applications. The ability to conjugate propenone-based scaffolds with other functionalities could lead to innovative approaches for targeted therapy or controlled release formulations. Additionally, green chemistry principles are being increasingly applied to optimize synthetic routes for CAS number 19430-55-8, reducing waste and improving sustainability without compromising efficiency.

In summary,2-Propen-1-one, 1-(2-furanyl)-3-(4-methoxyphenyl) represents a valuable asset in pharmaceutical research due to its structural complexity and functional versatility. Its continued investigation promises to yield insights into new therapeutic strategies while advancing synthetic methodologies relevant across multiple disciplines. As scientific understanding evolves,CAS number 19430-55-8 will likely remain a cornerstone compound for researchers seeking innovative solutions in drug discovery and molecular engineering.